Cas no 2229279-19-8 (2-(1-bromo-2-methylpropan-2-yl)-4-fluoro-1-nitrobenzene)

• Product Name: 2-(1-bromo-2-methylpropan-2-yl)-4-fluoro-1-nitrobenzene
• CAS No: 2229279-19-8
• MF: C₁₀H₁₁BrFNO₂
• MW: 276.102245569229
• CID: 5887111
• PubChem ID: 165640961
• Update Time: 2025-07-18

2-(1-bromo-2-methylpropan-2-yl)-4-fluoro-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromo-2-methylpropan-2-yl)-4-fluoro-1-nitrobenzene
• EN300-1927954
• 2229279-19-8

• Inchi： 1S/C10H11BrFNO2/c1-10(2,6-11)8-5-7(12)3-4-9(8)13(14)15/h3-5H,6H2,1-2H3
• InChI Key： GUDXFEQORCCBSA-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C=C(C=CC=1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 274.99572g/mol
• Monoisotopic Mass: 274.99572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-(1-bromo-2-methylpropan-2-yl)-4-fluoro-1-nitrobenzene

Introduction to 2-(1-bromo-2-methylpropan-2-yl)-4-fluoro-1-nitrobenzene (CAS No. 2229279-19-8)

2-(1-bromo-2-methylpropan-2-yl)-4-fluoro-1-nitrobenzene (CAS No. 2229279-19-8) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its complex molecular structure, which includes a brominated, fluorinated, and nitro-substituted aromatic ring. The combination of these functional groups endows the molecule with a range of chemical properties that make it an intriguing subject for both academic and industrial investigations.

The bromine atom in the 1-bromo-2-methylpropan-2-yl group provides the molecule with high reactivity and electrophilicity, making it an excellent starting material for various synthetic transformations. The fluorine atom in the 4-position of the benzene ring imparts unique electronic and steric effects, which can influence the molecule's reactivity and stability. Additionally, the nitro group at the 1-position of the benzene ring introduces strong electron-withdrawing properties, further modulating the chemical behavior of the compound.

Recent studies have highlighted the potential applications of 2-(1-bromo-2-methylpropan-2-yl)-4-fluoro-1-nitrobenzene in pharmaceutical research. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor for developing novel anti-cancer agents. The researchers found that derivatives of this compound exhibited significant cytotoxic activity against various cancer cell lines, suggesting its potential as a lead compound for further drug development.

In another study published in Organic Letters, scientists investigated the synthetic utility of 2-(1-bromo-2-methylpropan-2-yl)-4-fluoro-1-nitrobenzene in constructing complex organic molecules. The bromine atom was effectively utilized in palladium-catalyzed cross-coupling reactions to introduce a variety of functional groups, expanding the scope of possible applications for this compound.

The physical and chemical properties of 2-(1-bromo-2-methylpropan-2-yl)-4-fluoro-1-nitrobenzene have also been extensively studied. It is known to be a solid at room temperature with a melting point ranging from 65 to 70°C. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF). Its solubility characteristics make it suitable for use in various chemical reactions and processes.

Safety considerations are crucial when handling 2-(1-bromo-2-methylpropan-2-yl)-4-fluoro-1-nitrobenzene. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety. This includes wearing appropriate personal protective equipment (PPE) such as gloves and safety goggles, working in a well-ventilated area or fume hood, and storing the compound in a cool, dry place away from incompatible materials.

In conclusion, 2-(1-bromo-2-methylpropan-2-yl)-4-fluoro-1-nitrobenzene (CAS No. 2229279-19-8) is a multifaceted compound with promising applications in pharmaceutical research and organic synthesis. Its unique combination of functional groups offers a wide range of chemical reactivity and potential uses. As ongoing research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in various scientific and industrial fields.